Cas no 2172093-98-8 (1-(2-aminopropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(2-aminopropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2172093-98-8
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5909679
• PubChem ID: 165592177
• Update Time: 2025-10-28

1-(2-aminopropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol
• EN300-1643793
• 2172093-98-8

• Inchi： 1S/C12H25NO/c1-9(2)10-6-5-7-12(14,8-10)11(3,4)13/h9-10,14H,5-8,13H2,1-4H3
• InChI Key： NNWCOMIQCVDZRX-UHFFFAOYSA-N
• SMILES： OC1(C(C)(C)N)CCCC(C(C)C)C1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-aminopropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2172093-98-8 and Product Name: 1-(2-aminopropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol

Compound with the CAS number 2172093-98-8 and the product name 1-(2-aminopropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex cyclic and aliphatic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups, including the amine and alcohol moieties, positions this molecule as a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular framework of 1-(2-aminopropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol consists of a cyclohexane ring substituted with two alkyl chains at the 1 and 3 positions, respectively, and an amine group attached to the 2-position of the propyl chain. This structural configuration introduces both steric and electronic effects that can influence the compound's reactivity and biological activity. The presence of the secondary amine group suggests potential for nucleophilic substitution reactions, while the secondary alcohol group offers opportunities for further derivatization through oxidation or esterification.

In recent years, there has been a growing interest in the development of novel scaffolds that combine cyclohexane derivatives with aminoalkyl groups for their potential therapeutic benefits. Studies have demonstrated that such compounds can exhibit a range of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The structural motif of 1-(2-aminopropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol aligns well with these trends, making it an attractive subject for further investigation.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The cyclohexane ring serves as a stable core that can be modified in various ways to fine-tune its properties. For instance, functionalization at different positions on the ring can alter electronic distributions, influencing interactions with biological targets. Additionally, the presence of both an amine and an alcohol group provides multiple sites for chemical manipulation, enabling the synthesis of a diverse array of derivatives.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their potential biological activity. Molecular modeling techniques have been employed to predict how 1-(2-aminopropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol might interact with various protein targets, providing insights into its mechanism of action. These studies have suggested that the compound could potentially inhibit enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of this compound also presents interesting challenges due to its complex structure. Traditional organic synthesis methods have been employed to construct the cyclohexane ring and introduce the appropriate substituents. Techniques such as Grignard reactions, nucleophilic substitutions, and redox transformations have all played roles in its preparation. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological evaluation.

In addition to its synthetic significance, 1-(2-aminopropan-2-yl)-3-(propan-2-y lcyclohexan -1 -ol) has potential applications in drug discovery beyond its direct use as a therapeutic agent. Its structural features make it an excellent starting point for library design, where variations around the core scaffold can be explored to identify more active analogs. This approach leverages computational tools to predict how small changes in structure might affect biological activity, streamlining the drug discovery process.

The pharmacological profile of this compound is still under investigation, but preliminary studies have shown promising results. In vitro assays have indicated that it may possess anti-proliferative properties, making it relevant for oncology research. Furthermore, its ability to cross cell membranes suggests potential for central nervous system (CNS) applications. These findings underscore the importance of continued research into this molecule and its derivatives.

The development of new pharmaceuticals often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 1-(2 -aminopropan -2 -y l)-3 -(propan -2 -y lcyc lohexan -1 -ol) exemplifies this collaborative approach. Chemists focus on designing and synthesizing novel molecules with desirable properties, while biologists evaluate their biological activity using cell-based assays and animal models. Pharmacologists then work to translate these findings into clinical applications.

The future prospects for this compound are promising given its unique structure and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore new synthetic strategies that could improve its accessibility. As computational methods continue to advance, it is likely that more efficient ways will be developed to screen and optimize compounds like this one.

In conclusion,1-( 2 -aminopropan - 2 -y l)-3 -( propan - 2 -y lcyc lohexan -1 -ol) represents an exciting development in pharmaceutical chemistry with significant implications for drug discovery . Its complex structure , versatile reactivity , and promising biological activities make it a valuable asset in ongoing efforts to develop new treatments . With continued research , this compound has the potential to contribute substantially to advancements in medicine .